Cas no 400076-17-7 (3-[(4-Chlorophenyl)sulfanyl]-2-pyrazinecarbonitrile)

• Product Name: 3-[(4-Chlorophenyl)sulfanyl]-2-pyrazinecarbonitrile
• CAS No: 400076-17-7
• Molecular Formula: C₁₁H₆ClN₃S
• Molecular Weight: 247.703439235687
• CID: 6786514
• PubChem ID: 2821439

3-[(4-Chlorophenyl)sulfanyl]-2-pyrazinecarbonitrile Properties

Names and Identifiers

• 400076-17-7
• HMS555K10
• 3-[(4-chlorophenyl)sulfanyl]pyrazine-2-carbonitrile
• 11K-386S
• 3-[(4-chlorophenyl)sulfanyl]-2-pyrazinecarbonitrile
• 3-((4-Chlorophenyl)thio)pyrazine-2-carbonitrile
• AKOS005077851
• 3-(4-chlorophenyl)sulfanylpyrazine-2-carbonitrile
• KM 06379
• SR-01000642763-1
• Maybridge1_004982
• CCG-53607
• BRD-K90559196-001-01-3

• InChIKey： UQBRLOPXSHPRLS-UHFFFAOYSA-N
• Inchi： 1S/C11H6ClN3S/c12-8-1-3-9(4-2-8)16-11-10(7-13)14-5-6-15-11/h1-6H
• SMILES： ClC1C=CC(=CC=1)SC1C(C#N)=NC=CN=1

Computed Properties

• Exact Mass: 246.9970961g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 246.9970961g/mol
• Heavy Atom Count: 16
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų